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Compound of Interest |

2-(2-
Compound Name: Chlorophenyl)cyclopropanecarbox

ylic acid

Cat. No.: B049680

\ J

CAS Number: 1181230-38-5

This technical guide provides a comprehensive overview of 2-(2-
chlorophenyl)cyclopropanecarboxylic acid, a key intermediate in the development of
pharmaceutical compounds. This document is intended for researchers, scientists, and
professionals in the field of drug development, offering detailed information on its chemical
properties, synthesis, spectroscopic data, and biological significance.

Chemical and Physical Properties

2-(2-Chlorophenyl)cyclopropanecarboxylic acid is a cyclopropane derivative featuring a 2-
chlorophenyl substituent. The presence of the strained cyclopropane ring and the chloro-
substituted aromatic ring imparts unique chemical and physical properties that are pivotal to its
role as a building block in medicinal chemistry. A summary of its key properties is presented in
Table 1.
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Property Value

CAS Number 1181230-38-5

Molecular Formula C10HoCIO2

Molecular Weight 196.63 g/mol

Appearance White to off-white solid

Storage Temperature Room Temperature, Sealed in Dry Conditions

Synthesis and Experimental Protocols

While a specific, detailed, peer-reviewed synthesis protocol for 2-(2-
chlorophenyl)cyclopropanecarboxylic acid (CAS 1181230-38-5) is not readily available in
the public domain, its structure suggests that it can be synthesized through established
methods for the preparation of 2-arylcyclopropanecarboxylic acids. A general and plausible
synthetic approach is the cyclopropanation of a suitable olefin precursor.

One common method for the synthesis of similar cyclopropanecarboxylic acids involves the
reaction of an a,B-unsaturated ester with a ylide, followed by hydrolysis. A conceptual
experimental workflow is outlined below.

Conceptual Synthesis Workflow
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Step 3: Hydrolysis

Step 1: Esterification Step 2: Cyclopropanation
2-Chlorocinnamic acid Sulfur Yide Ethyl 2-chlorocinnamate Ethyl 2-(2-chlorophenyl)cyclopropanecarboxylate
(e.g., Dimethylsulfoxonium methylide) Y Y phenylcycloprop: 4
Y \ Y
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(e.g., EtOH, H+) Cyclopropanation <& (e.9., NaOH, H:0, then H+)
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[https://www.benchchem.com/product/b049680#2-2-chlorophenyl-cyclopropanecarboxylic-
acid-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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